Cas no 1361484-14-1 (5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl)

• Product Name: 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl
• CAS No: 1361484-14-1
• MF: C₁₂H₄Cl₅FO
• MW: 360.422962188721
• CID: 4995367
• Update Time: 2025-06-07

5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl

• Inchi： 1S/C12H4Cl5FO/c13-8-7(4-1-5(18)3-6(19)2-4)9(14)11(16)12(17)10(8)15/h1-3,19H
• InChI Key： DQDWXGNNBNYQTG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(C=1)O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2

Additional information on 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl

Introduction to 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl (CAS No. 1361484-14-1)

The compound 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl, identified by its CAS number 1361484-14-1, is a specialized derivative of biphenyl with significant structural and functional characteristics. This molecule, featuring both fluorine and hydroxyl substituents alongside multiple chlorine atoms, has garnered attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications.

Biphenyl derivatives are well-documented for their role in various biological processes, and modifications such as fluorination and hydroxylation can significantly alter their interactions with biological targets. The presence of five chlorine atoms at specific positions enhances the lipophilicity and stability of the molecule, making it a valuable candidate for further investigation in drug discovery and environmental monitoring.

Recent studies have highlighted the importance of halogenated biphenyls in medicinal chemistry. The introduction of fluorine atoms, in particular, has been shown to improve metabolic stability and binding affinity in drug molecules. In the case of 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl, the combination of fluorine and hydroxyl groups creates a versatile scaffold that can engage with multiple biological pathways. This compound has been studied for its potential role in modulating enzyme activity and receptor binding, making it a promising candidate for therapeutic applications.

The structural complexity of 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl also makes it an interesting subject for environmental chemistry research. Halogenated biphenyls are known for their persistence in the environment, and understanding their degradation pathways is crucial for assessing their ecological impact. Advanced spectroscopic techniques and computational modeling have been employed to study the reactivity of this compound, providing insights into its potential transformation products and fate in natural systems.

In pharmaceutical development, the synthesis of 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine atoms at specific positions demands expertise in synthetic chemistry to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing the environmental footprint of producing this compound.

The biological activity of 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl has been explored through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits moderate affinity for certain enzymes and receptors, indicating its potential as a lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits.

The environmental profile of halogenated biphenyls remains a topic of concern due to their potential persistence and bioaccumulation. However, the structural features of 5-Fluoro-3-hydroxy-2',3',4',5',6'-pentachlorobiphenyl may offer advantages over traditional halogenated compounds in terms of biodegradability. Ongoing research aims to identify strategies for enhancing the environmental safety of such molecules while retaining their beneficial properties.

From a regulatory perspective, the production and use of 5-Fluoro-3-hydroxy-2',3',4','5','6'-pentachlorobiphenyl must comply with international guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive data on its chemical properties, toxicity profiles, and environmental impact before approving its use in pharmaceutical or industrial applications. Transparent communication between researchers and regulators is crucial for facilitating the responsible development and deployment of this compound.

In conclusion, 5-Fluoro-3-hydroxy-'2','3','4','5','6'-pentachlorobiphenyl (CAS No. 1361484-'14-'1) represents a fascinating example of how structural modifications can enhance the utility of biphenyl derivatives. Its unique combination of fluorine, hydroxyl, and chlorine substituents makes it a valuable asset in both medicinal chemistry and environmental science. As research continues to uncover new applications for this compound, it will undoubtedly play a significant role in advancing our understanding of biological processes and developing innovative solutions to global challenges.